Cas no 1240568-78-8 (1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid)

• Product Name: 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid
• CAS No: 1240568-78-8
• MF: C₁₈H₁₇NO₃
• MW: 295.332484960556
• MDL: MFCD16810553
• CID: 4690221
• Update Time: 2025-05-21

1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid
• CCOC1=C2C=C(N(CC3=CC=CC=C3)C2=CC=C1)C(O)=O

• MDL： MFCD16810553
• Inchi： 1S/C18H17NO3/c1-2-22-17-10-6-9-15-14(17)11-16(18(20)21)19(15)12-13-7-4-3-5-8-13/h3-11H,2,12H2,1H3,(H,20,21)
• InChI Key： JCWFWJMNYAPGJL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC2=C1C=C(C(=O)O)N2CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Topological Polar Surface Area: 51.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid

Exploring the Versatile Applications of 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid (CAS No. 1240568-78-8) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid (CAS No. 1240568-78-8) has emerged as a compound of significant interest. This indole derivative, characterized by its unique benzyl and ethoxy substitutions, offers a promising scaffold for drug discovery and material science applications. Researchers are increasingly drawn to its structural versatility, which enables modifications tailored to specific biological targets or functional materials.

The growing demand for novel indole-based compounds in medicinal chemistry has spotlighted 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid as a key intermediate. Its molecular architecture combines the privileged indole core – a motif prevalent in FDA-approved drugs – with strategically positioned substituents that enhance bioavailability and target affinity. Recent studies suggest potential applications in modulating enzyme activity or receptor interactions, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the ethoxy group at the 4-position and the carboxylic acid moiety at the 2-position of this compound provide multiple handles for further derivatization. This feature answers the pharmaceutical industry's need for versatile building blocks in combinatorial chemistry and high-throughput screening. The compound's stability under various conditions makes it particularly valuable for structure-activity relationship (SAR) studies, a hot topic in current drug development circles.

Beyond pharmaceutical applications, 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid has shown promise in materials science. The conjugated π-system of the indole ring, combined with its substituents, offers interesting electronic properties for organic semiconductors or fluorescent probes. This dual applicability in both life sciences and material engineering positions the compound as a multidisciplinary research tool, addressing the increasing convergence of these fields in cutting-edge technologies.

Quality control and characterization of 1240568-78-8 remain critical discussion points among researchers. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. These quality assurance measures respond to the research community's heightened focus on reproducibility and data integrity – key concerns in modern scientific publications.

The synthesis of 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid typically involves multi-step organic transformations, with recent literature emphasizing green chemistry approaches to improve sustainability. Researchers are exploring catalytic methods and alternative solvents to reduce environmental impact, reflecting broader industry trends toward eco-friendly synthesis. These developments address growing concerns about the environmental footprint of chemical research while maintaining high yields and purity standards.

In the context of intellectual property, 1240568-78-8 has been referenced in several patent applications, particularly those related to small molecule therapeutics and functional materials. This patent activity underscores the compound's commercial potential and the competitive landscape surrounding indole chemistry. For research institutions and pharmaceutical companies, understanding the freedom-to-operate around this chemical entity has become an important consideration in project planning.

Looking forward, the scientific community anticipates expanded applications for 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid in emerging fields such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The compound's modifiable functional groups make it an attractive candidate for these innovative therapeutic modalities, which currently dominate pharmaceutical research discussions. Its potential role in addressing undruggable targets represents an exciting frontier in drug discovery.

For researchers sourcing CAS 1240568-78-8, proper storage and handling protocols are essential to maintain compound stability. While not classified as hazardous, standard laboratory precautions for organic compounds should be observed. The growing availability of this material from specialty chemical suppliers has facilitated its adoption across diverse research applications, from academic investigations to industrial R&D programs.

The ongoing elucidation of 1-Benzyl-4-ethoxy-1H-indole-2-carboxylic acid's properties and applications continues to generate valuable insights for multiple scientific disciplines. As research progresses, this compound will likely play an increasingly important role in addressing current challenges in medicinal chemistry, materials science, and beyond, making it a noteworthy subject for both established researchers and those new to the field of heterocyclic chemistry.